Cas no 158846-23-2 (Phenol,2-[(1,3-benzodioxol-5-ylimino)methyl]-)

• Product Name: Phenol,2-[(1,3-benzodioxol-5-ylimino)methyl]-
• CAS No: 158846-23-2
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• MDL: MFCD04497412
• CID: 231547
• PubChem ID: 961571
• Update Time: 2025-04-19

Phenol,2-[(1,3-benzodioxol-5-ylimino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[(1,3-benzodioxol-5-ylimino)methyl]-
• IPO 3009
• 158846-23-2
• AKOS005440115
• BS-10384
• 2-[(E)-(1,3-benzodioxol-5-ylimino)methyl]phenol
• 2-(1,3-benzodioxol-5-yliminomethyl)phenol

• MDL： MFCD04497412
• Inchi： 1S/C14H11NO3/c16-12-4-2-1-3-10(12)8-15-11-5-6-13-14(7-11)18-9-17-13/h1-8,16H,9H2/b15-8+
• InChI Key： ZRWLSUGRXCOFBJ-OVCLIPMQSA-N
• SMILES： O1COC2C=CC(=CC1=2)/N=C/C1C=CC=CC=1O

Computed Properties

• Exact Mass: 241.07393
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51Ų

Experimental Properties

• PSA: 51.05